Cas no 153558-55-5 (Benzenebutanamide, N-propyl-)
Benzenebutanamide, N-propyl- structure
Product Name:Benzenebutanamide, N-propyl-
CAS No:153558-55-5
MF:C13H19NO
MW:205.296063661575
CID:1333360
Update Time:2024-08-18
Benzenebutanamide, N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanamide, N-propyl-
-
- Inchi: 1S/C13H19NO/c1-2-11-14-13(15)10-6-9-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3,(H,14,15)
- InChI Key: XTPYDPZDFVWCCJ-UHFFFAOYSA-N
- SMILES: C1(CCCC(NCCC)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 205.14677
Experimental Properties
- Density: 0.974±0.06 g/cm3(Predicted)
- Boiling Point: 377.4±21.0 °C(Predicted)
- PSA: 29.1
- pka: 16.41±0.46(Predicted)
Benzenebutanamide, N-propyl- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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